Cas no 544684-93-7 (Vioxx-d5 (Major))

• Product Name: Vioxx-d5 (Major)
• CAS No: 544684-93-7
• MF: C₁₇H₁₄O₄S
• MW: 319.386472225189
• CID: 1060233
• PubChem ID: 11681277
• Update Time: 2025-05-24

Vioxx-d5 (Major) Chemical and Physical Properties

Names and Identifiers

• Vioxx-d5 (Major)
• 3-(4-methylsulfonylphenyl)-4-(2,3,4,5,6-pentadeuteriophenyl)-2H-furan-5-one
• 4-[4-(Methylsulfonyl)phenyl]-3-(phenyl-d5)-
• VIOXX-D5
• 3-(4-Methanesulfonylphenyl)-2-(phenyl-d5)-2-buten-4-olide
• 3-(Phenyl-d5)-4-[4-(Methylsulfonyl)phenyl]-2(5H)-furanone
• MK 0966-d5
• MK 966-d5
• Rhuma-cure-d5
• Rofecoxib-d5
• DTXSID20470549
• AKOS025310109
• CS-0179306
• CHEMBL4465601
• 544684-93-7
• HY-17372S

• Inchi： 1S/C17H14O4S/c1-22(19,20)14-9-7-12(8-10-14)15-11-21-17(18)16(15)13-5-3-2-4-6-13/h2-10H,11H2,1H3/i2D,3D,4D,5D,6D
• InChI Key： RZJQGNCSTQAWON-VIQYUKPQSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1COC(C=1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)(=O)=O

Computed Properties

• Exact Mass: 314.06100
• Monoisotopic Mass: 319.09266383g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 68.82000
• LogP: 3.63850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Vioxx-d5 (Major)

Compound CAS No 544684-93-7: Vioxx-d5 (Major)

Compound CAS No 544684-93-7, also known as Vioxx-d5 (Major), is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a labeled version of its parent compound, designed for use in trace analysis, metabolomics studies, and drug development research. The d5 designation indicates that five hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification enhances the compound's detectability in mass spectrometry (MS) and nuclear magnetic resonance (NMR) analyses, making it an invaluable tool for researchers.

The parent compound of Vioxx-d5 (Major), commonly referred to as Vioxx, was originally developed as a nonsteroidal anti-inflammatory drug (NSAID) for the treatment of conditions such as arthritis and acute pain. However, due to concerns over its cardiovascular risks, it was withdrawn from the market in 2004. Despite this, the compound remains a valuable subject of study in pharmacology and toxicology, particularly in understanding the mechanisms of NSAIDs and their metabolites.

Vioxx-d5 (Major) has become a critical tool in modern analytical chemistry, especially in the context of metabolomics and biomarker discovery. Its deuterated form allows researchers to distinguish between endogenous and exogenous compounds in complex biological matrices, such as blood plasma or urine. This capability is essential for accurately quantifying drug levels and assessing pharmacokinetics in preclinical and clinical studies.

Recent advancements in mass spectrometry have further enhanced the utility of Vioxx-d5 (Major). High-resolution MS instruments now enable precise identification and quantification of this compound at extremely low concentrations. Researchers have also explored its application in studying drug metabolism pathways, particularly focusing on how deuterium incorporation affects enzymatic activity and metabolic stability.

In addition to its analytical applications, Vioxx-d5 (Major) has been utilized in drug design studies. By comparing the properties of the deuterated and non-deuterated forms, scientists can gain insights into the role of hydrogen bonding and isotopic effects on molecular stability and bioavailability. These findings have implications for optimizing drug candidates with improved pharmacokinetic profiles.

The synthesis of Vioxx-d5 (Major) involves a multi-step process that requires precise control over isotopic substitution. This ensures that only specific hydrogen atoms are replaced with deuterium without altering the overall structure or functionality of the molecule. Advanced synthetic techniques, including catalytic hydrogenation with deuterated reagents, have been developed to achieve high yields and purity levels.

Quality control is another critical aspect of working with Vioxx-d5 (Major). Rigorous testing protocols are employed to confirm the identity and purity of the compound before it is used in research or commercial applications. Techniques such as NMR spectroscopy, MS analysis, and chromatographic separation are commonly used to ensure that the product meets stringent quality standards.

Looking ahead, Vioxx-d5 (Major) is expected to play an increasingly important role in translational research. As personalized medicine continues to evolve, there is a growing need for precise analytical tools like this compound to support targeted therapies and individualized treatment plans.